Cas no 2248186-84-5 (1-Tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-YL) (3R)-pyrrolidine-1,3-dicarboxylate)

• Product Name: 1-Tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-YL) (3R)-pyrrolidine-1,3-dicarboxylate
• CAS No: 2248186-84-5
• MF: C₁₈H₂₀N₂O₆
• MW: 360.361205101013
• CID: 5810960
• PubChem ID: 162342396
• Update Time: 2025-05-26

1-Tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-YL) (3R)-pyrrolidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• A1-63506
• AT29448
• EN300-6519913
• (R)-1-tert-Butyl 3-(1,3-dioxoisoindolin-2-yl) pyrrolidine-1,3-dicarboxylate
• 2248186-84-5
• 1-TERT-BUTYL 3-(1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOL-2-YL) (3R)-PYRROLIDINE-1,3-DICARBOXYLATE
• 1-Tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-YL) (3R)-pyrrolidine-1,3-dicarboxylate

• Inchi： 1S/C18H20N2O6/c1-18(2,3)25-17(24)19-9-8-11(10-19)16(23)26-20-14(21)12-6-4-5-7-13(12)15(20)22/h4-7,11H,8-10H2,1-3H3/t11-/m1/s1
• InChI Key： WWHDOUBQWTZHNY-LLVKDONJSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)=O

Computed Properties

• Exact Mass: 360.13213636g/mol
• Monoisotopic Mass: 360.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.2Ų

Additional information on 1-Tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-YL) (3R)-pyrrolidine-1,3-dicarboxylate

1-Tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-YL) (3R)-pyrrolidine-1,3-dicarboxylate: A Comprehensive Overview

The compound with CAS No 2248186-84-5, known as 1-Tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-YL) (3R)-pyrrolidine-1,3-dicarboxylate, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with tert-butyl and isoindole moieties. The isoindole group, a bicyclic structure consisting of a benzene ring fused with a diketone moiety, adds complexity and potential bioactivity to the molecule. The stereochemistry at the 3R position of the pyrrolidine ring further enhances its uniqueness and may play a crucial role in its interactions with biological systems.

Recent studies have highlighted the potential of CAS No 2248186-84-5 in various therapeutic areas. Researchers have explored its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in diseases like cancer and neurodegenerative disorders. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cell signaling pathways. This finding underscores its potential as a lead compound for drug development.

The synthesis of 1-Tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-YL) (3R)-pyrrolidine-1,3-dicarboxylate involves a multi-step process that combines advanced organic synthesis techniques. The construction of the isoindole moiety typically requires careful control over reaction conditions to ensure the formation of the desired bicyclic structure. The stereochemistry at the pyrrolidine ring is established through asymmetric induction methods, which are critical for achieving the correct configuration at the 3R position.

In terms of applications, this compound has shown promise in both academic research and industrial settings. Its ability to act as a versatile building block for constructing more complex molecules has made it valuable in combinatorial chemistry and high-throughput screening campaigns. Additionally, its unique structure has inspired chemists to explore its use in materials science, particularly in the development of novel polymers and nanomaterials.

Recent advancements in computational chemistry have further enhanced our understanding of CAS No 2248186-84-5's properties. Molecular docking studies have revealed that this compound can bind effectively to specific protein pockets, suggesting its potential as a template for designing more potent drug candidates. Furthermore, computational models have provided insights into its pharmacokinetic profile, indicating that it may have favorable absorption and distribution properties.

The stereochemistry of this compound plays a pivotal role in its biological activity. The (3R) configuration at the pyrrolidine ring ensures optimal interactions with target proteins, making it a critical factor in drug design. Researchers have also investigated the impact of substituent variations on the compound's activity. For example, modifying the tert-butyl group or altering the isoindole moiety has been shown to significantly affect its binding affinity and selectivity.

In conclusion, CAS No 2248186-84-5, or 1-Tert-butyl 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-YL) (3R)-pyrrolidine-1,3-dicarboxylate, represents a fascinating example of how complex organic molecules can be harnessed for advancing scientific research and therapeutic development. With ongoing studies exploring its potential applications and mechanisms of action, this compound continues to be an area of intense interest within the scientific community.